Cas no 2138511-37-0 (2-{2-cyclopropyl-1,2,4triazolo1,5-apyrimidin-6-yl}ethan-1-ol)

• Product Name: 2-{2-cyclopropyl-1,2,4triazolo1,5-apyrimidin-6-yl}ethan-1-ol
• CAS No: 2138511-37-0
• MF: C₁₀H₁₂N₄O
• MW: 204.228481292725
• CID: 5772172
• PubChem ID: 165786141
• Update Time: 2025-06-14

2-{2-cyclopropyl-1,2,4triazolo1,5-apyrimidin-6-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{2-cyclopropyl-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}ethan-1-ol
• EN300-1130250
• 2138511-37-0
• 2-{2-cyclopropyl-1,2,4triazolo1,5-apyrimidin-6-yl}ethan-1-ol

• Inchi： 1S/C10H12N4O/c15-4-3-7-5-11-10-12-9(8-1-2-8)13-14(10)6-7/h5-6,8,15H,1-4H2
• InChI Key： ZBHNIZXEASROHX-UHFFFAOYSA-N
• SMILES： OCCC1C=NC2N(C=1)N=C(C1CC1)N=2

Computed Properties

• Exact Mass: 204.10111102g/mol
• Monoisotopic Mass: 204.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-{2-cyclopropyl-1,2,4triazolo1,5-apyrimidin-6-yl}ethan-1-ol

Recent Advances in the Study of 2-{2-cyclopropyl-1,2,4triazolo1,5-apyrimidin-6-yl}ethan-1-ol (CAS: 2138511-37-0)

The compound 2-{2-cyclopropyl-1,2,4triazolo1,5-apyrimidin-6-yl}ethan-1-ol (CAS: 2138511-37-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its triazolopyrimidine core and cyclopropyl substituent, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. The following research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 2-{2-cyclopropyl-1,2,4triazolo1,5-apyrimidin-6-yl}ethan-1-ol, with particular emphasis on improving its bioavailability and target specificity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that enhances yield and purity while reducing the number of steps required for production. This advancement is critical for scaling up production and facilitating further preclinical and clinical studies. Additionally, computational modeling has been employed to predict the compound's binding affinity for various biological targets, suggesting potential applications in oncology and inflammatory diseases.

In vitro and in vivo studies have demonstrated that 2-{2-cyclopropyl-1,2,4triazolo1,5-apyrimidin-6-yl}ethan-1-ol exhibits promising activity against several kinase targets, including those implicated in cancer cell proliferation and immune response modulation. For instance, a study published in Bioorganic & Medicinal Chemistry Letters reported that the compound inhibits the activity of a specific kinase pathway involved in tumor growth, with IC50 values in the low micromolar range. These findings underscore the compound's potential as a lead candidate for the development of novel kinase inhibitors.

Further investigations into the pharmacokinetic and pharmacodynamic properties of 2-{2-cyclopropyl-1,2,4triazolo1,5-apyrimidin-6-yl}ethan-1-ol have revealed favorable absorption and distribution profiles, as well as a manageable toxicity profile in animal models. These results, published in a 2024 issue of Drug Metabolism and Disposition, highlight the compound's suitability for further development. However, challenges remain, including the need for more extensive toxicity studies and the optimization of formulation strategies to enhance stability and delivery.

In conclusion, the compound 2-{2-cyclopropyl-1,2,4triazolo1,5-apyrimidin-6-yl}ethan-1-ol (CAS: 2138511-37-0) represents a promising candidate for therapeutic development, with demonstrated activity against key biological targets and favorable pharmacokinetic properties. Ongoing research aims to address remaining challenges and advance the compound through the drug development pipeline. Future studies will likely focus on expanding the scope of its therapeutic applications and refining its chemical properties to maximize efficacy and minimize adverse effects.